Acantrifoic acid A
Acantrifoic acid A
Brand Name:
Vulcanchem
CAS No.:
654663-85-1
VCID:
VC0149561
InChI:
InChI=1S/C32H48O7/c1-18(17-33)20-9-14-32(27(37)38)16-15-29(4)21(25(20)32)7-8-22-28(3)12-11-24(39-19(2)34)31(6,26(35)36)23(28)10-13-30(22,29)5/h20-25,33H,1,7-17H2,2-6H3,(H,35,36)(H,37,38)/t20-,21+,22+,23+,24+,25+,28+,29+,30+,31-,32-/m0/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4C5C(CCC5(CCC4(C3(CCC2C1(C)C(=O)O)C)C)C(=O)O)C(=C)CO)C
Molecular Formula:
C32H48O7
Molecular Weight:
544.729
Acantrifoic acid A
CAS No.: 654663-85-1
Reference Standards
VCID: VC0149561
Molecular Formula: C32H48O7
Molecular Weight: 544.729
CAS No. | 654663-85-1 |
---|---|
Product Name | Acantrifoic acid A |
Molecular Formula | C32H48O7 |
Molecular Weight | 544.729 |
IUPAC Name | (1R,3aS,5aR,5bR,7aR,8S,9R,11aR,11bR,13aR,13bS)-9-acetyloxy-1-(3-hydroxyprop-1-en-2-yl)-5a,5b,8,11a-tetramethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a,8-dicarboxylic acid |
Standard InChI | InChI=1S/C32H48O7/c1-18(17-33)20-9-14-32(27(37)38)16-15-29(4)21(25(20)32)7-8-22-28(3)12-11-24(39-19(2)34)31(6,26(35)36)23(28)10-13-30(22,29)5/h20-25,33H,1,7-17H2,2-6H3,(H,35,36)(H,37,38)/t20-,21+,22+,23+,24+,25+,28+,29+,30+,31-,32-/m0/s1 |
Standard InChIKey | LIKVRUAPPXCRHS-ZESURFQCSA-N |
SMILES | CC(=O)OC1CCC2(C3CCC4C5C(CCC5(CCC4(C3(CCC2C1(C)C(=O)O)C)C)C(=O)O)C(=C)CO)C |
Appearance | Powder |
PubChem Compound | 91886677 |
Last Modified | Nov 13 2021 |
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